3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone

• IUPAC Name: 2,2,2-trifluoro-1-(3-fluoro-5-propoxyphenyl)ethanone
• InChI: InChI=1S/C11H10F4O2/c1-2-3-17-9-5-7(4-8(12)6-9)10(16)11(13,14)15/h4-6H,2-3H2,1H3
• InChI Key: FOJACQYVMKKZPH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC(=CC(=C1)C(=O)C(F)(F)F)F
• Molecular Formula: C11H10F4O2
• Molecular Weight: 250.19 g/mol

Description

3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone (CAS: 1443312-22-8) is a fluorinated aromatic ketone featuring a trifluoroacetyl group and a 3-n-propoxy substituent on the benzene ring. Its molecular formula is C₁₁H₁₀F₄O₂, with a molecular weight of 262.19 g/mol. This compound is primarily used as an intermediate in organic synthesis, particularly in agrochemical and pharmaceutical applications due to its electron-withdrawing fluorine atoms and alkoxy group, which influence reactivity and stability .

Biological Activity

3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone is a fluorinated organic compound that has garnered interest in medicinal and agricultural chemistry due to its unique structural properties. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant case studies.

• Chemical Formula : C11H10F4O
• Molecular Weight : 252.19 g/mol
• CAS Number : Not specifically listed in the search results but related compounds indicate a focus on fluorinated acetophenones.

Mechanisms of Biological Activity

The biological activity of 3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone can be attributed to several mechanisms:

• Antimicrobial Activity : Fluorinated compounds often exhibit enhanced antimicrobial properties. The presence of fluorine can increase lipophilicity, allowing better membrane penetration and interaction with microbial targets.
• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in microbial metabolism or human disease pathways. For instance, inhibition of Dipeptidyl Peptidase IV (DPP-IV) has been noted in related structures, which could lead to increased insulin secretion and lower blood glucose levels .
• Cell Membrane Disruption : The hydrophobic nature of fluorinated compounds can disrupt microbial cell membranes, leading to cell lysis and death.

Antimicrobial Studies

A study evaluating the antimicrobial efficacy of various fluorinated acetophenones demonstrated that compounds similar to 3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone exhibited significant activity against resistant strains of bacteria such as Staphylococcus aureus and Escherichia coli. The mechanism was primarily through disruption of the bacterial cell wall synthesis and protein biosynthesis pathways .

Case Study: Antidiabetic Potential

In a pharmacological study focusing on DPP-IV inhibitors, derivatives of acetophenone were assessed for their ability to modulate glucose levels in diabetic models. The results indicated that certain structural modifications (like the introduction of a propoxy group) could enhance the inhibitory activity against DPP-IV, thus providing a potential therapeutic avenue for diabetes management .

Data Tables

Compound Name	CAS Number	Antimicrobial Activity	DPP-IV Inhibition	Molecular Weight
3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone	TBD	Yes	Moderate	252.19 g/mol
3',5'-Dichloro-2,2,2-trifluoroacetophenone	220141-73-1	Yes	High	174.12 g/mol

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkoxy Chain Length Variants

2'-n-Hexyloxy-2,2,2,5'-tetrafluoroacetophenone (CAS: 1339239-72-3)

• Substituents : n-Hexyloxy group replaces n-propoxy.
• Impact: The longer hexyl chain increases lipophilicity (logP) and reduces solubility in polar solvents. Boiling points are likely higher due to increased molecular weight (estimated ~330–350 g/mol). Applications may shift toward non-polar matrices, such as liquid crystals or coatings .

Halogen-Substituted Analogs

2'-Bromo-2,2,2,5'-tetrafluoroacetophenone (CAS: 1445995-82-3)

• Substituents : Bromine replaces the n-propoxy group.
• Molecular weight increases to 313.06 g/mol, and hazards include toxicity associated with brominated compounds .

Isomeric and Trifluoro Variants

3'-iso-Propoxy-2,2,2-trifluoroacetophenone (CAS: 286017-70-7)

• Substituents : Branched iso-propoxy group and one fewer fluorine.
• Impact : Steric hindrance from iso-propoxy reduces reaction rates in sterically sensitive reactions. The trifluoroacetyl group (vs. tetrafluoro) slightly decreases electron-withdrawing effects, altering electronic properties in catalytic systems .

Methylated Derivatives

4'-n-Propoxy-3',5'-dimethyl-2,2,2-trifluoroacetophenone (CAS: 1443324-37-5)

• Substituents : Additional methyl groups at 3' and 5' positions.
• Impact : Methyl groups donate electron density via hyperconjugation, countering fluorine’s electron-withdrawing effects. This stabilizes intermediates in electrophilic substitutions and may improve thermal stability .

Nitro-Functionalized Analog

3'-Nitro-2,2,2-trifluoroacetophenone (CAS: 657-15-8)

• Substituents : Nitro group replaces propoxy.
• Impact : The nitro group’s strong electron-withdrawing nature directs electrophilic attacks to meta positions, unlike the ortho/para-directing propoxy group. Melting point (54–58°C) and boiling point (113°C at 12 mmHg) reflect higher polarity and crystalline packing .

Data Table: Key Properties of 3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone and Analogs

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties
3'-n-Propoxy-2,2,2,5'-tetrafluoroacetophenone	1443312-22-8	C₁₁H₁₀F₄O₂	262.19	3-n-propoxy, 2,2,2,5'-F₄	Intermediate for agrochemicals
2'-n-Hexyloxy-2,2,2,5'-tetrafluoroacetophenone	1339239-72-3	C₁₄H₁₄F₄O₂	~306.25	2-n-hexyloxy, 2,2,2,5'-F₄	High lipophilicity
2'-Bromo-2,2,2,5'-tetrafluoroacetophenone	1445995-82-3	C₈H₃BrF₄O	313.06	2-Br, 2,2,2,5'-F₄	Reactive in SNAr reactions
3'-iso-Propoxy-2,2,2-trifluoroacetophenone	286017-70-7	C₁₁H₁₁F₃O₂	232.20	3-iso-propoxy, 2,2,2-F₃	Steric hindrance effects
3'-Nitro-2,2,2-trifluoroacetophenone	657-15-8	C₈H₄F₃NO₃	219.12	3-NO₂, 2,2,2-F₃	High polarity, meta-directing